Cas no 313957-85-6 (5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine)
313957-85-6 structure
Product Name:5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine
CAS No:313957-85-6
MF:C11H13N3O2S
MW:251.304820775986
MDL:MFCD00980511
CID:301038
PubChem ID:740440
Update Time:2025-04-19
5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine
- 1,3,4-Thiadiazol-2-amine,5-[(3,4-dimethoxyphenyl)methyl]-
- 5-(3,4-DIMETHOXY-BENZYL)-[1,3,4]THIADIAZOL-2-YLAMINE
- 5-(3,4-Dimethoxy-benzyl)-[1,3,4]thiadiazol-2-yl-amine
- 5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
- 5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-amine
- CS-0150585
- SMR000119142
- MFCD00980511
- 313957-85-6
- DTXSID70353419
- HMS2382J08
- SR-01000414488
- AKOS000295738
- CHEMBL1385677
- Oprea1_077010
- D82180
- CCG-105134
- MLS000121783
- FT-0677116
- HMS1378F22
- ChemDiv2_003300
- FS-5669
- SR-01000414488-1
- Oprea1_309974
- AMY3932
- ALBB-009381
- DB-028181
- STK179548
- BBL000118
- AG-690/11094028
- 1,3,4-Thiadiazol-2-amine, 5-[(3,4-dimethoxyphenyl)methyl]-
- 5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-ylamine
-
- MDL： MFCD00980511
- Inchi： 1S/C11H13N3O2S/c1-15-8-4-3-7(5-9(8)16-2)6-10-13-14-11(12)17-10/h3-5H,6H2,1-2H3,(H2,12,14)
- InChI Key： BKKKEBSOCPEXSG-UHFFFAOYSA-N
- SMILES： S1C(N)=NN=C1CC1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 251.07300
- Monoisotopic Mass: 251.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 98.5Ų
Experimental Properties
- Density: 1.288
- Boiling Point: 440.5°C at 760 mmHg
- Flash Point: 220.2°C
- Refractive Index: 1.611
- PSA: 98.50000
- LogP: 2.30950
5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO498-100mg |
5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine |
313957-85-6 | 95+% | 100mg |
661CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO498-250mg |
5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine |
313957-85-6 | 95+% | 250mg |
1588CNY | 2021-05-07 | |
| Fluorochem | 030797-250mg |
5-(3,4-Dimethoxy-benzyl)-[1,3,4]thiadiazol-2-ylamine |
313957-85-6 | 95% | 250mg |
￡67.00 | 2022-03-01 | |
| Fluorochem | 030797-1g |
5-(3,4-Dimethoxy-benzyl)-[1,3,4]thiadiazol-2-ylamine |
313957-85-6 | 95% | 1g |
￡168.00 | 2022-03-01 | |
| Fluorochem | 030797-5g |
5-(3,4-Dimethoxy-benzyl)-[1,3,4]thiadiazol-2-ylamine |
313957-85-6 | 95% | 5g |
￡715.00 | 2022-03-01 | |
| Fluorochem | 030797-10g |
5-(3,4-Dimethoxy-benzyl)-[1,3,4]thiadiazol-2-ylamine |
313957-85-6 | 95% | 10g |
￡1225.00 | 2022-03-01 | |
| Alichem | A019140260-1g |
5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine |
313957-85-6 | 95% | 1g |
$290.88 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO498-1g |
5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine |
313957-85-6 | 95+% | 1g |
1740.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO498-50mg |
5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine |
313957-85-6 | 95+% | 50mg |
199.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO498-200mg |
5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine |
313957-85-6 | 95+% | 200mg |
497.0CNY | 2021-07-15 |
5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-amine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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